Cas no 1214359-57-5 (3,5-Difluoro-2-(pyridin-3-yl)pyridine)

• Product Name: 3,5-Difluoro-2-(pyridin-3-yl)pyridine
• CAS No: 1214359-57-5
• MF: C₁₀H₆F₂N₂
• MW: 192.164848804474
• CID: 4925866
• Update Time: 2025-06-08

3,5-Difluoro-2-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-2-(pyridin-3-yl)pyridine
• 3,5-Difluoro-2-(pyridin-3-yl)pyridine

• Inchi： 1S/C10H6F2N2/c11-8-4-9(12)10(14-6-8)7-2-1-3-13-5-7/h1-6H
• InChI Key： ZVDFMLUPINVQIB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1C1C=NC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3,5-Difluoro-2-(pyridin-3-yl)pyridine

Comprehensive Overview of 3,5-Difluoro-2-(pyridin-3-yl)pyridine (CAS No. 1214359-57-5)

3,5-Difluoro-2-(pyridin-3-yl)pyridine (CAS No. 1214359-57-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a fluorinated bipyridine, features a pyridine ring substituted with two fluorine atoms at the 3 and 5 positions, along with another pyridin-3-yl group at the 2-position. Its molecular formula is C₁₀H₆F₂N₂, and it exhibits a molecular weight of 192.17 g/mol. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery.

In recent years, the demand for fluorinated heterocycles like 3,5-Difluoro-2-(pyridin-3-yl)pyridine has surged, driven by their applications in the development of kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential role in targeting protein-protein interactions (PPIs), a hot topic in modern medicinal chemistry. The compound's ability to modulate enzymatic activity and its compatibility with click chemistry further broaden its utility in high-throughput screening (HTS) campaigns.

The synthesis of 3,5-Difluoro-2-(pyridin-3-yl)pyridine typically involves cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, to introduce the pyridin-3-yl moiety. Advanced purification techniques like preparative HPLC ensure high purity, which is critical for biological studies. Analytical characterization often employs NMR spectroscopy (¹H, ¹³C, and ¹⁹F) and mass spectrometry to confirm structural integrity. These methods align with the growing emphasis on quality-by-design (QbD) principles in chemical manufacturing.

From an industrial perspective, 3,5-Difluoro-2-(pyridin-3-yl)pyridine is a key intermediate in the synthesis of crop protection agents and veterinary pharmaceuticals. Its fluorinated backbone contributes to improved bioavailability and resistance to degradation, addressing challenges in sustainable agriculture. Environmental concerns related to fluorine-containing compounds have also spurred innovations in green chemistry approaches, such as catalytic fluorination and solvent-free reactions.

In the context of drug delivery systems, this compound's logP value and hydrogen bonding capacity make it a candidate for optimizing blood-brain barrier (BBB) penetration. This aligns with current trends in central nervous system (CNS) drug development, where researchers seek to overcome limitations posed by poor pharmacokinetics. Additionally, its potential as a fluorescence probe in bioimaging studies is under exploration, leveraging the inherent properties of fluorine atoms.

Regulatory compliance for 3,5-Difluoro-2-(pyridin-3-yl)pyridine adheres to REACH and FDA guidelines, with emphasis on genotoxicity and ecotoxicity assessments. The compound's safety profile is rigorously evaluated through in silico modeling and in vitro assays, reflecting the industry's shift toward predictive toxicology. These efforts are critical given the increasing scrutiny of persistent organic pollutants (POPs) in chemical regulations.

Market analysts project steady growth for fluorinated pyridines, driven by their versatility in precision medicine and material science. Patent landscapes reveal active filings for 3,5-Difluoro-2-(pyridin-3-yl)pyridine-based innovations, particularly in photovoltaic materials and OLED technologies. This interdisciplinary appeal underscores the compound's role in advancing next-generation electronics and renewable energy solutions.

In summary, 3,5-Difluoro-2-(pyridin-3-yl)pyridine (CAS No. 1214359-57-5) represents a multifaceted tool for scientific innovation. Its applications span life sciences, agriculture, and advanced materials, reflecting the convergence of chemistry and technology. As research continues to unlock its potential, this compound is poised to remain at the forefront of molecular design and sustainable development.